Cas no 941899-65-6 (5-chloro-N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-nitrobenzamide)

• Product Name: 5-chloro-N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-nitrobenzamide
• CAS No: 941899-65-6
• MF: C₁₆H₁₃Cl₂N₃O₅S
• MW: 430.262520551682
• CID: 5512991
• Update Time: 2025-10-29

5-chloro-N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 5-chloro-N-[4-chloro-3-(1,1-dioxido-2-isothiazolidinyl)phenyl]-2-nitro-
• 5-chloro-N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-nitrobenzamide

• Inchi： 1S/C16H13Cl2N3O5S/c17-10-2-5-14(21(23)24)12(8-10)16(22)19-11-3-4-13(18)15(9-11)20-6-1-7-27(20,25)26/h2-5,8-9H,1,6-7H2,(H,19,22)
• InChI Key： MSZLVAYIVBRXLA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C(N2CCCS2(=O)=O)=C1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-chloro-N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-nitrobenzamide

Introduction to 5-chloro-N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-nitrobenzamide (CAS No. 941899-65-6)

The compound 5-chloro-N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-nitrobenzamide, identified by its CAS number 941899-65-6, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines multiple functional groups, making it a promising candidate for further research and development in medicinal chemistry. The presence of both chloro and nitro substituents, along with a thiazolidine ring system, suggests potential biological activity that warrants detailed investigation.

In recent years, the pharmaceutical industry has seen a surge in interest for molecules that exhibit multifunctional properties. The compound in question is no exception, as its structural features hint at a broad spectrum of biological interactions. Specifically, the thiazolidine moiety is known for its role in various bioactive molecules, often contributing to their stability and bioavailability. This component, when combined with the chloro and nitro groups, creates a complex system that could interact with multiple biological targets.

The synthesis of such complex molecules requires meticulous planning and execution. Advanced synthetic techniques are employed to ensure the correct arrangement of atoms and functional groups. The process often involves multi-step reactions, including nucleophilic substitutions, condensations, and oxidations, to achieve the desired structure. Each step must be carefully optimized to minimize side reactions and maximize yield.

The potential applications of this compound are vast and span across various therapeutic areas. Initial studies have suggested that it may exhibit properties relevant to anti-inflammatory and anticancer therapies. The dual presence of chloro groups enhances its lipophilicity, which is often a desirable trait for drug candidates aiming to cross biological membranes. Additionally, the nitro group can serve as a site for further chemical modifications, allowing researchers to fine-tune its pharmacological profile.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate how this compound interacts with biological targets such as enzymes and receptors. These simulations provide valuable insights into its potential mechanism of action and help guide further experimental validation.

In vitro studies have begun to explore the pharmacological properties of this compound. Preliminary results indicate that it may possess inhibitory effects on certain enzymes implicated in inflammatory pathways. This aligns with the growing interest in developing novel anti-inflammatory agents that target specific molecular mechanisms rather than broad-spectrum approaches. Such targeted therapies are often more effective and have fewer side effects compared to traditional treatments.

The role of thiazolidine derivatives in medicinal chemistry cannot be overstated. These heterocyclic compounds have been widely studied for their diverse biological activities. The specific arrangement of atoms in the thiazolidine ring system of this compound is thought to contribute significantly to its pharmacological properties. By integrating this scaffold with other functional groups like chloro and nitro substituents, researchers aim to enhance its therapeutic potential.

The development of new pharmaceuticals is a lengthy and rigorous process that involves extensive testing for safety and efficacy. Before moving into clinical trials, compounds like this one undergo rigorous preclinical studies to assess their toxicity profile and pharmacokinetic properties. These studies help determine the appropriate dosage and administration routes for future human trials.

The impact of such research extends beyond academic circles, as it has practical implications for drug discovery and development pipelines. Companies investing in pharmaceutical research often prioritize compounds that exhibit promising preclinical data. The unique structure of this compound makes it an attractive candidate for further investigation by both academic institutions and pharmaceutical companies.

The collaboration between chemists, biologists, and pharmacologists is crucial in unlocking the full potential of such compounds. By combining expertise from different disciplines, researchers can design experiments that provide comprehensive insights into the biological activity of molecules like this one. This interdisciplinary approach is essential for translating laboratory findings into viable therapeutic agents.

In conclusion, 5-chloro-N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-nitrobenzamide (CAS No. 941899-65-6) represents a significant advancement in pharmaceutical chemistry. Its complex structure suggests potential biological activity that warrants further investigation across various therapeutic areas. With ongoing research focused on understanding its pharmacological properties and developing novel synthetic routes, this compound holds promise as a future therapeutic agent.